Phenyl 2-methylbenzoate
Cat. No. B8805200
M. Wt: 212.24 g/mol
InChI Key: MLBAJOWFHHXRJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07880013B2
Procedure details
A solution (10 mL) of 2-methylbenzoyl chloride (4.16 mL) in THF was added dropwise to the reaction mixture, followed by stirring overnight at room temperature. The reaction mixture was poured into water, followed by extraction with ethyl acetate. The organic layer was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, and then the solvent was distilled away under reduced pressure. The resulting residue was purified through silica gel column chromatography (hexane:ethyl acetate=9:1) to afford phenyl 2-methylbenzoate (2.88 g, 64%).
Yield
64%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4](Cl)=[O:5].[OH2:11]>C1COCC1>[CH3:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([O:11][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][CH:3]=1)=[O:5]
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Inputs
Step One
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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CC1=C(C(=O)Cl)C=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with a saturated aqueous solution of sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled away under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was purified through silica gel column chromatography (hexane:ethyl acetate=9:1)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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CC1=C(C(=O)OC2=CC=CC=C2)C=CC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2.88 g | |
| YIELD: PERCENTYIELD | 64% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
